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Physical and Chemical Properties

The table below summarizes key properties of 2,6-Dimethylquinoline, which are critical for selecting and

optimizing purification techniques such as recrystallization or distillation.

Property Value / Description Relevance to Purification Source

CAS Number 877-43-0 For unambiguous compound identification. [1] [2]

Molecular
Formula

C₁₁H₁₁N For calculating molecular weight and
composition.

[2] [3]

Melting
Point

57-59 °C (lit.) A key parameter for purification via
recrystallization. The narrow range

indicates a pure solid phase.

[2]

Form at
Room Temp.

Solid Confirms recrystallization is a viable

purification method.

[2]

Structure Cc1ccc2nc(C)ccc2c1

(SMILES)

Aids in understanding molecular structure

and potential interactions.

[2]

Purity of
Sample

Mole fraction impurity: 0.00056
(99.944% pure)

Demonstrates that high-purity samples

can be obtained, serving as a benchmark.

[4]
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Suggested Purification Strategies

Based on the physical properties above, here are two primary purification methods you can employ.

Recrystallization

Given that 2,6-Dimethylquinoline is a solid at room temperature with a defined melting point,

recrystallization is a highly suitable method.

Solvent Selection: The scientific literature indicates that high-purity samples of 2,6-
Dimethylquinoline have been synthesized and purified, corroborating the effectiveness of

recrystallization [4]. You will need to experimentally determine a suitable solvent or solvent system. A
common approach is to use a single solvent like methanol or ethanol, or a mixed solvent like

methanol-acetone, based on the solubility profile of the compound.
Procedure: Dissolve the crude material in a minimal volume of hot solvent. Slowly cool the solution to

induce crystal formation. Collect the crystals via vacuum filtration and wash them with a small amount
of cold solvent to remove impurities.

Distillation

For liquid samples or crude reaction mixtures, distillation is a viable option.

Considerations: The boiling point of 2,6-Dimethylquinoline is not explicitly provided in the search

results. However, its molecular structure suggests a high boiling point. Techniques like fractional
distillation under reduced pressure (vacuum distillation) would be advantageous to prevent

thermal decomposition and achieve better separation from close-boiling impurities.

Troubleshooting Common Issues

Low Recovery Yield during Recrystallization: This is often due to an improper solvent choice or
overly rapid cooling. To address this, systematically test a range of solvents and employ slow,

controlled cooling to grow larger, purer crystals.
Poor Purity after Distillation: This typically occurs due to inefficient separation. Using a vacuum

distillation apparatus with a high-quality fractionating column can significantly improve separation
efficiency. The purity of your starting material is also critical.
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Experimental Design Workflow

The following diagram outlines a logical workflow for selecting and optimizing a purification method for

2,6-Dimethylquinoline.

Start: Crude 2,6-Dimethylquinoline

Determine Physical State

Solid Liquid or Low-Melting Solid

Pursue Recrystallization Pursue Distillation

Solvent Screening Determine Boiling Point

Identify Key Impurities

Apply Vacuum if NeededOptimize Parameters:
Solvent Volume, Cooling Rate

Final Purified Compound
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Frequently Asked Questions

What is the most effective way to purify 2,6-Dimethylquinoline? Based on its physical state and

melting point, recrystallization is likely the most straightforward and effective method to obtain high-

purity crystals. Distillation is a strong alternative, especially if the material is an oil or the crude

mixture contains volatile components.

How was the purity of the research sample confirmed? The high-purity sample used in

thermodynamic studies had a mole fraction impurity of 0.00056. This was determined using adiabatic

heat-capacity calorimetry and corroborated by ebulliometric vapor-pressure studies [4]. These are

highly precise techniques that detect impurities by analyzing changes in the material's thermal

behavior.

Where can I find analytical data to confirm the identity of my purified product? The provided

SMILES string (Cc1ccc2nc(C)ccc2c1) and InChI Key (JJPSZKIOGBRMHK-UHFFFAOYSA-

N) are standardized representations of the molecular structure that can be used with chemical analysis

software [2]. Comparing the measured melting point (57-59 °C) to the literature value is a simple and

effective first pass for confirming identity and purity [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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